Cas no 1212480-22-2 ((3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride)

• Product Name: (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride
• CAS No: 1212480-22-2
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 4914233
• Update Time: 2025-10-31

(3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-2-(3-fluorophenyl)-3-pyrrolidinecarboxylic acid hydrochloride
• (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, HCl
• (3S)-2-(3-fluorophenyl)pyrrolidine-3-carboxylic acid;hydrochloride
• H8581
• (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid hydrochloride, AldrichCPR
• (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride

• Inchi： 1S/C11H12FNO2.ClH/c12-8-3-1-2-7(6-8)10-9(11(14)15)4-5-13-10;/h1-3,6,9-10,13H,4-5H2,(H,14,15);1H/t9-,10?;/m0./s1
• InChI Key： ZBTWAMFOJAXJAP-KKFCBZOWSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C1[C@@H](C(=O)O)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride

Introduction to (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride (CAS No. 1212480-22-2)

(3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride, identified by its CAS number 1212480-22-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom in the phenyl ring and the chiral center at the pyrrolidine ring contributes to its distinct chemical behavior and biological activity.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly crucial in the development of oral and injectable medications, where bioavailability and stability are paramount.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can influence the metabolic stability, binding affinity, and pharmacokinetic properties of a drug molecule. In the case of (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride, the fluorine substituent at the 3-position of the phenyl ring may enhance its interaction with biological targets, potentially leading to improved therapeutic efficacy.

Chirality is another critical aspect of this compound. The (3S) configuration of the pyrrolidine ring suggests that it may exhibit enantioselective interactions with biological receptors. Such selectivity is often a key factor in the development of drugs with reduced side effects and enhanced therapeutic outcomes. Studies have shown that enantiomerically pure compounds can have significantly different pharmacological profiles compared to their racemic counterparts.

Current research in medicinal chemistry is increasingly focused on developing small molecules with tailored properties for specific therapeutic applications. The structural features of (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride make it a promising candidate for further investigation in this area. Its combination of a fluorinated phenyl group and a chiral pyrrolidine ring provides a rich framework for designing novel pharmacophores.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies. By modifying its structure, researchers can fine-tune its interactions with specific biological targets, such as enzymes or receptors involved in disease pathways. This level of precision is essential for developing drugs that are both effective and well-tolerated by patients.

The synthesis of (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride involves sophisticated organic chemistry techniques. The introduction of the fluorine atom requires careful control to ensure high yield and purity. Additionally, the stereochemistry at the pyrrolidine ring must be precisely maintained during synthesis to preserve its biological activity.

In conclusion, (3S)-2-(3-Fluorophenyl)-3-pyrrolidinecarboxylic acid, hydrochloride (CAS No. 1212480-22-2) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the fluorinated phenyl group and chiral pyrrolidine ring, make it an attractive candidate for further development. As research continues to uncover new applications for fluorinated aromatic compounds, this compound may play a crucial role in the next generation of therapeutics.